![molecular formula C14H13NO3S3 B2602492 N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide CAS No. 2177366-33-3](/img/structure/B2602492.png)
N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide
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Description
N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C14H13NO3S3 and its molecular weight is 339.44. The purity is usually 95%.
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Scientific Research Applications
Regiocontrolled Synthesis and Photooxygenation
The compound's involvement in the regiocontrolled synthesis of γ-hydroxybutenolides through photooxygenation of 2-thiophenyl-substituted furans highlights its significance in synthetic organic chemistry. This process allows for the quantitative synthesis of γ-hydroxybutenolides, which are crucial intermediates in organic synthesis, by facilitating the transformation of the thiophenyl moiety into ethyl phenylsulfenate and diphenyldisulfide under specific conditions (Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016).
Synthesis and Derivatization of Sulfonamides
Another critical application is in the synthesis and derivatization of 4-arylsulfonylthiophene- and furan-2-sulfonamides. This research domain involves preparing novel sulfonamides from heterocycles, leading to compounds that serve as precursors for further chemical modifications. This process underscores the compound's utility in developing more complex molecules with potential applications in medicinal chemistry and materials science (Hartman & Halczenko, 1990).
Solar Energy Conversion
Research into phenothiazine derivatives for dye-sensitized solar cells reveals the importance of conjugated linkers like furan and thiophene in enhancing solar energy conversion efficiency. This application is vital for renewable energy technologies, where the compound's structure could influence the efficiency and stability of solar cells (Se Hun Kim et al., 2011).
Catalysis and Annulation Reactions
The compound also plays a role in catalyzed annulation reactions, specifically in the concise construction of furan and thiophene units, which are fundamental in synthesizing bioactive compounds and functional materials. The Lewis acid ZnCl2-catalyzed [4+1] annulation is a notable method for generating highly functionalized furans and thiophenes, demonstrating the compound's versatility in facilitating complex chemical transformations (He, Lou, Yu, & Zhou, 2020).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3S3/c16-21(17,14-4-2-7-20-14)15-9-12(11-5-8-19-10-11)13-3-1-6-18-13/h1-8,10,12,15H,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGKJEDSSHJKTDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNS(=O)(=O)C2=CC=CS2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.